Cas no 596103-12-7 (Adenosine, 2-chloro-N-methyl-2',3'-O-(1-methylethylidene)-4'-thio-, 5'-benzoate (9CI))

• Product Name: Adenosine, 2-chloro-N-methyl-2',3'-O-(1-methylethylidene)-4'-thio-, 5'-benzoate (9CI)
• CAS No: 596103-12-7
• MF: C₂₁H₂₂ClN₅O₄S
• MW: 475.948482036591
• CID: 338084
• Update Time: 2023-03-30

Adenosine, 2-chloro-N-methyl-2',3'-O-(1-methylethylidene)-4'-thio-, 5'-benzoate (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-chloro-N-methyl-2',3'-O-(1-methylethylidene)-4'-thio-,5'-benzoate
• Adenosine, 2-chloro-N-methyl-2',3'-O-(1-methylethylidene)-4'-thio-, 5'-benzoate (9CI)

• Inchi： 1S/C21H22ClN5O4S/c1-21(2)30-14-12(9-29-19(28)11-7-5-4-6-8-11)32-18(15(14)31-21)27-10-24-13-16(23-3)25-20(22)26-17(13)27/h4-8,10,12,14-15,18H,9H2,1-3H3,(H,23,25,26)/t12-,14-,15-,18-/m1/s1
• InChI Key： ZQAKAGDPFBTQQM-SCFUHWHPSA-N
• SMILES： C(OC(=O)C1=CC=CC=C1)[C@H]1S[C@@H](N2C3C(=C(N=C(Cl)N=3)NC)N=C2)[C@@H]2OC(O[C@H]12)(C)C